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Compound of Interest

Compound Name: 3-Iodohexane

Cat. No.: B1593382 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Iodohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 3-Iodohexane, an important intermediate in organic synthesis. The information is

presented to support its application in research, particularly in the fields of medicinal chemistry

and material science.

Core Physical and Chemical Properties
3-Iodohexane is a halogenated alkane with the chemical formula C6H13I.[1][2][3][4][5][6][7] Its

structure consists of a six-carbon hexane chain with an iodine atom substituted at the third

carbon position.

Physical Properties
The physical characteristics of 3-Iodohexane are summarized in the table below, providing key

data for handling, storage, and application in experimental settings.
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Property Value Source

Molecular Formula C6H13I [2][3][4][5][6][7]

Molecular Weight 212.07 g/mol [2][4][8]

Appearance Colorless to yellowish liquid [9]

Density 1.420 - 1.444 g/cm³ [5][7][10]

Boiling Point 171.5 - 174.5 °C at 760 mmHg [4][5]

81-82 °C at 49 Torr [7]

Melting Point -68.15 °C (estimate) [4][7]

Refractive Index 1.490 - 1.494 [4][5][10]

Flash Point 55.1 °C [5]

Vapor Pressure 1.86 mmHg at 25 °C [5]

Chemical Properties and Reactivity
3-Iodohexane's chemical behavior is largely dictated by the presence of the iodine atom,

which makes it a versatile reagent in organic synthesis.[1]
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Property Description Source

Solubility

Poorly soluble in water; soluble

in non-polar organic solvents

like hexane and toluene.

[1]

Reactivity

The carbon-iodine bond is

relatively weak, making the

iodine atom a good leaving

group in nucleophilic

substitution reactions. It is also

used in cross-coupling

reactions.

[1]

Stability

Can be light-sensitive.

Commercially available

samples may contain a

stabilizer, such as copper.

[9]

LogP (Octanol/Water Partition

Coefficient)
3.00 - 3.9 [2][7][10]

Applications in Organic Synthesis
3-Iodohexane serves as a key building block for introducing a hexan-3-yl group into various

molecular scaffolds. Its primary applications are in substitution and cross-coupling reactions,

which are fundamental in the synthesis of more complex molecules for pharmaceuticals and

agrochemicals.[1] For instance, it can be used to produce α-ethylvaleric acid and 2-hexene.[7]

Experimental Protocols
Detailed experimental protocols for reactions involving 3-Iodohexane are specific to the

desired transformation. A general procedure for a nucleophilic substitution reaction is outlined

below.

General Protocol for Nucleophilic Substitution:
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Reaction Setup: A solution of 3-Iodohexane in a suitable anhydrous, non-polar organic

solvent (e.g., diethyl ether, tetrahydrofuran) is prepared in a round-bottom flask under an

inert atmosphere (e.g., nitrogen or argon).

Nucleophile Addition: The chosen nucleophile is added to the reaction mixture, often

dropwise and at a controlled temperature (e.g., 0 °C or room temperature).

Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical

technique, such as thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Upon completion, the reaction is quenched, typically with an aqueous solution. The

organic layer is separated, washed, dried over a drying agent (e.g., anhydrous magnesium

sulfate), and filtered.

Purification: The crude product is purified, commonly by distillation or column

chromatography, to yield the desired substituted product.

Visualizing Chemical Reactivity
The following diagram illustrates a generalized nucleophilic substitution reaction where 3-
Iodohexane is the substrate.

3-Iodohexane
(C6H13I)

Substituted Product
(C6H13Nu)

Reaction

Nucleophile
(Nu⁻)

Iodide Ion
(I⁻)

Click to download full resolution via product page

Caption: Generalized Nucleophilic Substitution Reaction of 3-Iodohexane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1593382?utm_src=pdf-body
https://www.benchchem.com/product/b1593382?utm_src=pdf-body
https://www.benchchem.com/product/b1593382?utm_src=pdf-body
https://www.benchchem.com/product/b1593382?utm_src=pdf-body-img
https://www.benchchem.com/product/b1593382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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